Cas no 131885-76-2 (Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-)

• Product Name: Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-
• CAS No: 131885-76-2
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 1229286
• Update Time: 2024-08-05

Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-nitro-5-(1H-1,2,4-triazol-1-yl)-

• Inchi： 1S/C8H7N5O2/c9-7-3-6(12-5-10-4-11-12)1-2-8(7)13(14)15/h1-5H,9H2
• InChI Key： XBIVHNUPKRZXRK-UHFFFAOYSA-N
• SMILES： C1(N)=CC(N2C=NC=N2)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 205.06011

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 484.8±55.0 °C(Predicted)
• PSA: 99.87
• pka: 1.08±0.12(Predicted)